Cas no 271583-30-3 (Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-)

Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]- structure
271583-30-3 structure
Product Name:Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-
CAS No:271583-30-3
MF:C16H17NO2
MW:255.311684370041
CID:248011
PubChem ID:54889666
Update Time:2025-04-19

Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-
    • 2-(benzylamino)-2-(3-methylphenyl)acetic acid
    • 2-BENZYLAMINO-2-M-TOLYLACETIC ACID
    • DTXSID20716813
    • (Benzylamino)(3-methylphenyl)acetic acid
    • 271583-30-3
    • AKOS005796975
    • Inchi: 1S/C16H17NO2/c1-12-6-5-9-14(10-12)15(16(18)19)17-11-13-7-3-2-4-8-13/h2-10,15,17H,11H2,1H3,(H,18,19)
    • InChI Key: JXAYSCVCTAFHKY-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=C(C)C=1)NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 255.12600
  • Monoisotopic Mass: 255.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
  • XLogP3: 0.7

Experimental Properties

  • PSA: 49.33000
  • LogP: 3.30140
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